6-(4-Amino-3-methylphenyl)-4,5-dihydropyridazin-3(2H)-one

• CAS RN: 84313-98-4
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 3-(4-amino-3-methylphenyl)-4,5-dihydro-1H-pyridazin-6-one
• InChI: InChI=1S/C11H13N3O/c1-7-6-8(2-3-9(7)12)10-4-5-11(15)14-13-10/h2-3,6H,4-5,12H2,1H3,(H,14,15)
• InChI Key: UCEMUFCUGQQWFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=NNC(=O)CC2)N

Description

6-(4-Amino-3-methylphenyl)-4,5-dihydropyridazin-3(2H)-one is a useful research compound. Its molecular formula is C11H13N3O and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

There are obtained from 70 g of N-acetyl-1,2-toluidine, with 47 g of succinic anhydride and 234 g of aluminium chloride in 2000 ml of tetrachloroethane, by the customary method, 50 g of 3-(3-methyl-4-acetamido-benzoyl)-propionic acid, m.p. 150°-160° C., as crude product. From this are obtained, by hydrolysis in 18% hydrochloric acid, 28 g of crude 3-(4-amino-3-methyl-benzoyl)-propionic acid. And from 6 g of 3-(4-amino-3-methyl-benzoyl)-propionic acid are obtained, with 1.7 ml of hydrazine hydrate in 70 ml of ethanol, in a manner analogous to that in Example 1, 2.6 g of 6-(4-amino-3-methyl-phenyl)-4,5-dihydro-3(2H)-pyridazinone having a melting point of 215°-225° C.